Cas no 128740-14-7 (6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine)

6-Benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine is a bicyclic amine derivative featuring a fused pyrrolidine-pyridine core with a benzyl substituent. This compound is of interest in medicinal chemistry due to its structural rigidity and potential as a versatile scaffold for drug discovery. The saturated ring system enhances stability and conformational control, while the benzyl group offers opportunities for further functionalization. Its stereochemistry and basic nitrogen centers make it suitable for applications in catalysis, ligand design, and as an intermediate in synthesizing bioactive molecules. The compound's well-defined structure facilitates precise modifications, supporting research in developing novel pharmaceuticals and agrochemicals.

6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine structure

128740-14-7 structure

Product Name:6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine

CAS No:128740-14-7

MF:C₁₄H₂₀N₂

MW:216.3220

MDL:MFCD06796542

CID:98515

PubChem ID:11356376

Update Time:2025-06-07

6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

- 6-Benzyl-octahydropyrrolo[3,4-b]pyridine
- 6-BENZYL-OCTAHYDRO-PYRROLO[3,4-B]PYRIDINE
- 1H-Pyrrolo[3,4-b]pyridine,octahydro-6-(phenylmethyl)-
- 6-Benzyl-1H-octahydropyrrolo[3,4-b]pyridine
- 6-benzyloctahydro-1H-pyrrolo[3,4-b]pyridine
- Octahydro-6-(phenylmethyl)-1H-Pyrrolo[3,4-b]pyridine
- (R,R)-6-Benzyl-octahydro-pyrrolo[3,4-b]pyridine
- 6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine
- AC1Q28X4
- AGN-PC-007GLD
- MolPort-000-001-713
- SureCN1724302
- Octahydro-6-(benzyl)-1H-pyrrolo[3,4-b]pyridine
- 6-Benzyl-octahydro-pyrrolo[3,4-b]pyridine 2HCl
- 6-Benzyl-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridine
- 1H-Pyrrolo[3,4-b]pyridine, octahydro-6-(phenylmethyl)-
- AFYZAHZKOFBVLE-UHFFFAOYSA-N
- VP13491
- MFCD06796542
- 6-Benzyl-octahydropyrrolo[3.4-b]pyridine
- Z255151116
- 128740-14-7
- AKOS015839194
- FS-2727
- SB47159
- 6-Benzyloctahydro-1H-pyrrolo[3,4-b]piperidine; 6-Benzyloctahydropyrrolo[3,4-b]pyridine; 8-Benzyl-2,8-diazabicyclo[4.3.0]octane
- DB-018094
- 6-Benzyl-octahydropyrrolo[3 pound not4-b]pyridine
- EN300-55581
- 161594-54-3
- DB-016894
- 1H-Pyrrolo[3,4-b]pyridine, octahydro-6-(phenylmethyl)-, (4aR,7aR)-rel-
- DTXSID60463379
- 6-benzyl-octahydro-pyrrolo[3,4-b]pyridine, AldrichCPR
- AC-7305
- SCHEMBL1724302
- NS00003736
- CS-D1551
- SY005602
- MDL： MFCD06796542
- Inchi： 1S/C14H20N2/c1-2-5-12(6-3-1)9-16-10-13-7-4-8-15-14(13)11-16/h1-3,5-6,13-15H,4,7-11H2
- InChI Key： AFYZAHZKOFBVLE-UHFFFAOYSA-N
- SMILES： N1(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C([H])([H])C2([H])C([H])(C([H])([H])C([H])([H])C([H])([H])N2[H])C1([H])[H]

Computed Properties

Exact Mass: 216.1628
Monoisotopic Mass: 216.162648646g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 15.3
XLogP3: 1.9

Experimental Properties

Density: 1.049
Boiling Point: 322 ºC
Flash Point: 131 ºC
Refractive Index: 1.557
PSA: 15.27
LogP: 2.13710

6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazard Category Code： 36/37/38-25
Safety Instruction： 26-36/37/39-45
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：S26-36/37/39
Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

6-benzyl-octahydro-1H-pyrrolo[3,4-b]pyridine Pricemore >>

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Alichem	A449003971-1kg	6-Benzyl-octahydropyrrolo[3,4-b]pyridine	128740-14-7	96%	1kg	3,999.00 USD	2021-06-15
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